2-methyl-3-(2-oxa-7-azaspiro[4.5]dec-7-ylcarbonyl)-6,7-dihydro-1-benzofuran-4(5H)-one

• IUPAC Name: 2-methyl-3-(2-oxa-9-azaspiro[4.5]decane-9-carbonyl)-6,7-dihydro-5H-1-benzofuran-4-one
• InChI: InChI=1S/C18H23NO4/c1-12-15(16-13(20)4-2-5-14(16)23-12)17(21)19-8-3-6-18(10-19)7-9-22-11-18/h2-11H2,1H3
• InChI Key: MCDMLMOEYMUGQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)CCCC2=O)C(=O)N3CCCC4(C3)CCOC4
• Molecular Formula: C18H23NO4
• Molecular Weight: 317.4 g/mol

Description

Synthesis Analysis

The synthesis of similar spirocyclic compounds typically involves multi-step reactions that might include key intermediates such as ethyl 3-oxopiperidine-1-carboxylate for spirodecane derivatives or pyridazine-4,5-dicarboxylic anhydride for tetra-azaspirodecane derivatives. These methods highlight the complexity and creativity required in synthesizing such structurally intricate molecules (Brubaker & Colley, 1986); (Chimichi, Nesi, & Neri, 1984).

Molecular Structure Analysis

Structural analysis of similar compounds has been carried out using X-ray diffraction (XRD), demonstrating complex spirocyclic frameworks. Such studies are crucial for understanding the 3D conformation of molecules, which impacts their chemical reactivity and interaction with biological targets. The precise arrangement of atoms within these compounds can significantly influence their pharmacological activity (Konovalova, Shklyaev, Slepukhin, & Maslivets, 2013).

Chemical Reactions and Properties

Spirocyclic compounds, including those with azaspiro[4.5]decane cores, undergo various chemical reactions that modify their structure and function. These reactions can include acylation, alkylation, and cyclization, each contributing to the diversity of the chemical and pharmacological properties observed in these molecules. The ability to undergo such a wide range of reactions makes these compounds versatile synthons in organic synthesis (Yeh, Liang, Fan, Chiu, & Lo, 2012).

Physical Properties Analysis

The physical properties of spirocyclic compounds, such as solubility, melting point, and crystalline structure, are influenced by their molecular structure. These properties are essential for determining the compound's suitability for various applications, including pharmaceutical development. Understanding the physical properties is critical for formulating the compounds into bioavailable and stable drugs (Wang, Zong-Chen, Xu, Bing-rong, Cheng, Jing-li, Yu, Chuan-ming, & Zhao, Jin-Hao, 2011).

Chemical Properties Analysis

The chemical properties, such as reactivity with other molecules, stability under physiological conditions, and the ability to undergo specific reactions, are fundamental for the application of spirocyclic compounds in drug development and organic synthesis. These properties are determined by the compound's molecular structure, particularly the functional groups and the spatial arrangement of atoms (Glushkov, Stryapunina, Gorbunov, Maiorova, Slepukhin, Ryabukhina, Khorosheva, Sokol, & Shklyaev, 2010).

Future Directions

The compound “8-oxa-2-azaspiro[4.5]decane” is promising for the production of important biologically active compounds, indicating potential future directions in the field of medicinal chemistry.